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Compound of Interest

Compound Name: Streptomycin

Cat. No.: B15623579

Introduction

Penicillin-Streptomycin (Pen-Strep) is a widely used antibiotic solution in cell culture to
prevent bacterial contamination. It consists of two antibiotics: Penicillin, which is effective
against Gram-positive bacteria, and Streptomycin, which is effective against Gram-negative
bacteria. This combination provides broad-spectrum antibacterial activity, making it an essential
component in maintaining aseptic cell culture conditions. This document provides a detailed
protocol for the preparation of a 100X Penicillin-Streptomycin stock solution.

Mechanism of Action

Penicillin is a B-lactam antibiotic that inhibits the synthesis of the bacterial cell wall. Specifically,
it binds to and inactivates penicillin-binding proteins (PBPs), which are enzymes essential for
the cross-linking of peptidoglycan, a critical component of the cell wall. This inhibition leads to a
weakened cell wall and ultimately results in cell lysis.

Streptomycin is an aminoglycoside antibiotic that targets the bacterial ribosome. It binds to the
30S ribosomal subunit, causing a misreading of the mRNA codons. This leads to the synthesis
of non-functional or toxic proteins, which disrupts essential cellular processes and leads to
bacterial cell death. The synergistic action of these two antibiotics provides robust protection
against a wide range of bacterial contaminants.
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Caption: Mechanism of action for Penicillin and Streptomycin.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and use of a 100X
Penicillin-Streptomycin stock solution.
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Parameter Value Units

Stock Solution (100X)

Penicillin G Sodium Salt 10,000 units/mL

Streptomycin Sulfate 10,000 pg/mL

Working Concentration (1X)

Penicillin 100 units/mL

Streptomycin 100 pg/mL

Storage Conditions

Stock Solution (Aliquots) -20 °C
Working Solution (in Media) 2t08 °C
Stability

Frozen Stock Solution Upto 12 months
In Culture Media at 37°C 3-5 days

Experimental Protocol: Preparation of 100X
Penicillin-Streptomycin Stock Solution

This protocol details the steps to prepare a 100 mL of 100X Penicillin-Streptomycin stock
solution.

Materials and Equipment

e Penicillin G Sodium Salt (powder)
¢ Streptomycin Sulfate (powder)
» Nuclease-free water or Phosphate-Buffered Saline (PBS), sterile

e 0.22 pm sterile syringe filter
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Sterile 50 mL and 1.5 mL conical tubes

Sterile graduated cylinders or pipettes

Analytical balance

Stir plate and magnetic stir bar

Biosafety cabinet (BSC)

Preparation Workflow
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Caption: Workflow for preparing 100X Pen-Strep stock solution.

Step-by-Step Procedure
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o Calculate Required Amounts: To prepare 100 mL of a 100X stock solution, you will need:
o Penicillin: 1,000,000 units
o Streptomycin: 1,000,000 ug (1 g)

» Weigh Powders: In a biosafety cabinet, carefully weigh out the calculated amounts of
Penicillin G sodium salt and Streptomycin sulfate powders.

e Dissolve:

o Add approximately 80 mL of sterile, nuclease-free water or PBS to a sterile beaker with a
magnetic stir bar.

o Place the beaker on a stir plate and slowly add the weighed powders.
o Stir until the powders are completely dissolved. Avoid vigorous stirring to prevent foaming.

o Adjust Volume: Once dissolved, transfer the solution to a sterile 100 mL graduated cylinder
and adjust the final volume to 100 mL with sterile water or PBS.

« Sterile Filtration:
o Draw the solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter the solution into a sterile 50 mL conical tube. This step is critical to remove any
potential bacterial contamination introduced during the preparation process.

» Aliquoting and Storage:

o Aliquot the sterile 100X Pen-Strep stock solution into smaller, single-use volumes (e.g., 1
mL) in sterile 1.5 mL microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the antibiotics.

o Label the aliquots clearly with the name of the solution, concentration (100X), and the date
of preparation.
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o Store the aliquots at -20°C for long-term storage.

Quality Control

 Sterility Test: To ensure the stock solution is free from contamination, a small volume can be
incubated in a general-purpose microbiological growth medium (e.g., Tryptic Soy Broth) at
37°C for 48-72 hours. The absence of turbidity indicates a sterile solution.

e pH Measurement: The pH of the final solution should be checked and recorded. It should
typically be within the range of 6.0 to 8.0.

o Performance Test: The prepared Pen-Strep solution should be tested in a non-critical cell
culture line to ensure it is not cytotoxic and is effective in preventing contamination.

Application in Cell Culture

To use the 100X Penicillin-Streptomycin stock solution, add 1 mL of the stock solution to every
99 mL of cell culture medium to achieve a final 1X concentration (100 units/mL Penicillin and
100 pg/mL Streptomycin). It is recommended to add the Pen-Strep solution to the complete
cell culture medium just before use.

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Penicillin-Streptomycin Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623579#how-to-prepare-a-stock-solution-of-
penicillin-streptomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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